(7-(2-fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone
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Description
(7-(2-fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C22H22FN3O3S and its molecular weight is 427.49. The purity is usually 95%.
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Scientific Research Applications
Formulation Development for Early Toxicology and Clinical Studies
A study involved the development of a suitable formulation for early toxicology and clinical studies of a compound structurally related to the requested chemical. This nonionizable and poorly water-soluble compound, aimed at treating arrhythmia, was studied for its ability to maintain stability and efficacy in various formulations. The successful development of such formulations is critical for achieving the necessary in vivo blood levels for early-stage drug evaluation (Burton et al., 2012).
Antibacterial Applications
A different study focused on synthesizing and characterizing new compounds, including one similar to the requested chemical. These compounds were evaluated for their antibacterial activities. Such research is essential for the discovery of new antibacterial agents, potentially offering new treatment options for various bacterial infections (Landage et al., 2019).
Anticancer Potential
Another significant application of related compounds is in cancer treatment. A study synthesized novel pyrazoline derivatives and evaluated their cytotoxic effects on a specific cancer cell line. Such research contributes to the identification of new potential anticancer agents, which is crucial for developing more effective cancer therapies (Xu et al., 2017).
Antimycobacterial Activity
Research on similar compounds has also shown promising results in antimycobacterial activity. One study synthesized novel compounds and evaluated them against isoniazid-resistant Mycobacterium tuberculosis. Discovering compounds with effective antimycobacterial properties is vital for addressing drug-resistant tuberculosis (Ali & Yar, 2007).
Antibacterial and Antifungal Properties
Another study focused on synthesizing fluorine-containing compounds and evaluating their antibacterial and antifungal activities. Such studies are crucial in the search for new, more effective antimicrobial agents, which can be used to treat various infectious diseases (Gadakh et al., 2010).
properties
IUPAC Name |
[7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O3S/c1-16-19(15-24-26(16)17-7-3-2-4-8-17)22(27)25-12-11-21(30(28,29)14-13-25)18-9-5-6-10-20(18)23/h2-10,15,21H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWUVARZIPAYALX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCC(S(=O)(=O)CC3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.